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Compound of Interest

Compound Name: D-Penylalaninol

Cat. No.: B555900

Essential safety and logistical information for the proper handling and disposal of D-
Phenylalaninol, ensuring operational safety and regulatory compliance.

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents is paramount. This guide provides detailed procedural steps for
the proper disposal of D-Phenylalaninol, a chiral amino alcohol used in asymmetric synthesis.
Adherence to these guidelines is critical to maintaining a safe laboratory environment and
ensuring compliance with environmental regulations.

D-Phenylalaninol is classified as a corrosive material that can cause severe skin burns and eye
damage.[1][2] Therefore, appropriate personal protective equipment (PPE), including gloves,
and eye and face protection, must be worn when handling this compound.[1][2]

Quantitative Data for Disposal Considerations

A summary of the key physical and chemical properties of D-Phenylalaninol relevant to its safe
disposal is provided in the table below.
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Property Value Reference
Physical State Solid, Powder [1]
Appearance Light yellow [1]
Melting Point 90-94°C /194 -201.2 °F [1]
Water Solubility No data available [1]

Nitrogen oxides (NOx), Carbon
monoxide (CO), Carbon [3]
dioxide (CO2)

Hazardous Decomposition

Products

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of D-Phenylalaninol
waste. This procedure is designed to comply with general laboratory safety standards and
environmental regulations.

1. Waste ldentification and Segregation:

e Solid Waste: Collect un-used, expired, or contaminated solid D-Phenylalaninol in a
designated, clearly labeled, and sealable waste container. The label should include the full
chemical name: "D-Phenylalaninol Waste."

e Liquid Waste: For solutions containing D-Phenylalaninol, collect them in a separate, labeled,
and sealed container appropriate for corrosive chemical waste. The label must indicate "D-
Phenylalaninol Waste Solution” and list all constituents. Do not mix with other solvent waste
streams unless approved by your institution's Environmental Health and Safety (EHS)
department.

o Contaminated Labware: Disposable items such as weighing boats, pipette tips, and gloves
that are heavily contaminated with D-Phenylalaninol should be placed in the designated solid
chemical waste container.[4] Non-disposable glassware should be rinsed with a suitable
solvent (e.g., ethanol or acetone), and the rinsate collected as hazardous liquid waste before
routine washing.[4]
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2. Spill Management:

 In the event of a small spill, dampen the solid material with water to prevent dust formation.

[5]
o Carefully transfer the dampened material to a suitable, labeled container for disposal.[5]

o Use absorbent paper dampened with water to clean the affected area, and place the used
paper in the sealed waste container.[5]

e Wash the contaminated surface with a soap and water solution.[5]

o For larger spills, evacuate the area and contact your institution's EHS department
immediately.[6]

3. Storage of Waste:

o Store the sealed D-Phenylalaninol waste containers in a cool, dry, and well-ventilated area,
away from incompatible materials such as strong oxidizing agents, acids, and bases.[2][7]

» The storage area should be a designated chemical waste accumulation site.
4. Final Disposal:

» Arrange for the collection of the D-Phenylalaninol waste with your institution's EHS
department or a licensed chemical waste disposal contractor.[2][3]

e Do not dispose of D-Phenylalaninol down the drain or in regular trash.[4] All waste must be
disposed of in accordance with federal, state, and local environmental regulations.[7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of D-
Phenylalaninol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555900#d-penylalaninol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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